Cas no 622795-14-6 ((2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 622795-14-6
• MF: C₂₁H₁₃BrO₅
• MW: 425.228925466537
• CID: 5417699
• Update Time: 2025-06-24

(2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[2-(4-bromophenyl)-2-oxoethoxy]-2-(furan-2-ylmethylidene)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-[2-(4-bromophenyl)-2-oxoethoxy]-2-(2-furanylmethylene)-
• (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H13BrO5/c22-14-5-3-13(4-6-14)18(23)12-26-16-7-8-17-19(10-16)27-20(21(17)24)11-15-2-1-9-25-15/h1-11H,12H2
• InChI Key： RJAWJOSQCDMTAQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C3=CC=C(Br)C=C3)=O)=CC=C2C(=O)C1=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 622795-14-6)

(2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 622795-14-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a bromophenyl group, an oxoethoxy moiety, and a furan ring, contribute to its distinctive chemical properties and biological activities.

The synthesis of (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired isomer. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. These methods often involve the use of transition metal catalysts and mild reaction conditions, which minimize side reactions and improve overall yields.

In terms of its biological activities, (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one has been studied for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Additionally, (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one has demonstrated promising antiviral properties. Research has indicated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral activity is thought to be mediated through the disruption of viral entry into host cells or by interfering with viral replication processes.

The pharmacokinetic profile of (2Z)-6-2-(4-bromophenyl)-2-oxoethoxy-2-(furan-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one has also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution pattern in vivo. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for tumor sites. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of (2Z)-6-2-(4-bromophenyl)-2-o xoethoxy - 0 -(furan - 0 - yl )methylidene - 0 , 0 - dihydro - 0 - benzofuran - 0 - one. Prodrugs are designed to be inactive or less active forms of a drug that are converted into their active form within the body through metabolic processes. This approach can enhance drug delivery to target tissues while minimizing systemic side effects.

In conclusion, ((Z)-6-((4-bromophenyl)-(oxoethoxy)-(furan-(-y l)< span s tyle =" font-w eigh t : bo ld ;">m eth y lid en e -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s tyle =" font-w eigh t : bo ld ;"> -< sp an s st yle= " fon tw ei gh tb ol d; "> 0 , 0 dihydro- 0 b en zof ura n- 0 o ne) (CAS No. 6; strong> 6; strong>795-; strong>14-; strong>6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.